3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride

• IUPAC Name: 3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c1-6-5-10-8-7(9(12)13)3-2-4-11(6)8;/h5,7H,2-4H2,1H3,(H,12,13);1H
• InChI Key: KYQOUXORXNCUGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N1CCCC2C(=O)O.Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• CAS No.: 2377035-34-0

Description

3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid hydrochloride is a bicyclic heterocyclic compound featuring an imidazo[1,2-a]pyridine core fused with a partially saturated pyridine ring. The molecule is substituted with a methyl group at position 3 and a carboxylic acid group at position 8, forming a hydrochloride salt to enhance solubility and stability.

The compound’s imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, often leveraged for its ability to interact with biological targets such as enzymes and receptors. The hydrochloride salt form improves aqueous solubility, a critical factor for bioavailability in drug development .

Scientific Research Applications

Medicinal Chemistry Applications

1. Heparanase Inhibition
Recent studies have identified derivatives of tetrahydroimidazo[1,2-a]pyridine as potent inhibitors of heparanase-1, an enzyme implicated in cancer metastasis and other pathological conditions. For instance, a novel derivative demonstrated significant inhibitory activity against heparanase-1 with high selectivity over other enzymes such as GUSβ and GBA. This suggests potential therapeutic applications in cancer treatment by targeting tumor progression pathways .

2. Anticancer Agents
The imidazo[1,2-a]pyridine scaffold has been explored for its anticancer properties. Compounds derived from this structure are being investigated for their ability to inhibit various kinases involved in cancer cell proliferation and survival. This aligns with the broader trend of utilizing heterocyclic compounds in drug discovery for oncology .

Biochemical Applications

1. Enzyme Inhibition Studies
The compound has been utilized in enzyme inhibition studies where it serves as a model compound to understand the interactions between imidazo[1,2-a]pyridine derivatives and target enzymes. The structure-activity relationship (SAR) studies have led to the identification of more potent derivatives with improved bioactivity .

2. Synthesis of Novel Derivatives
Research has focused on synthesizing new derivatives of 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid to enhance its pharmacological profile. These studies often involve modifying various positions on the imidazo ring to optimize biological activity while minimizing toxicity .

Pharmacological Insights

1. Neuroprotective Effects
Some studies suggest that compounds within the imidazo[1,2-a]pyridine family may exhibit neuroprotective effects, potentially offering benefits in treating neurodegenerative diseases. The mechanism is thought to involve modulation of neurotransmitter systems and reduction of oxidative stress .

2. Antimicrobial Activity
There is emerging evidence that certain derivatives possess antimicrobial properties, making them candidates for developing new antibiotics or antifungal agents. This aspect is particularly relevant given the increasing resistance observed in common pathogens .

Case Studies

Study	Focus	Findings
Study 1	Heparanase Inhibition	Identified a derivative with high selectivity for heparanase-1 inhibition .
Study 2	Anticancer Activity	Investigated several derivatives showing promise as kinase inhibitors .
Study 3	Neuroprotection	Explored potential mechanisms for neuroprotection through modulation of neurotransmitter systems .

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets, such as enzymes and receptors involved in inflammatory and pain pathways. The exact mechanism may involve the inhibition of cyclooxygenase (COX) enzymes, modulation of ion channels, or interaction with G-protein-coupled receptors (GPCRs).

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural variations among analogs include substituent type (e.g., methyl, cyclopropyl, halogens), position on the core scaffold, and functional groups (e.g., carboxylic acid, amines). These modifications influence physicochemical properties such as solubility, melting point, and lipophilicity.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Melting Point (°C)	Key Features
3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid hydrochloride	3-methyl, 8-carboxylic acid	C₁₀H₁₄ClN₃O₂	Not reported	Hydrochloride salt enhances solubility; methyl group may increase lipophilicity
2-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid hydrochloride	2-cyclopropyl, 8-carboxylic acid	C₁₂H₁₆ClN₃O₂	Not reported	Cyclopropyl substituent may improve metabolic stability
8-Fluoro-2-methylimidazo[1,2-a]pyridin-6-amine hydrochloride	8-fluoro, 2-methyl, 6-amine	C₈H₉ClFN₃	Not reported	Fluorine enhances electronegativity; amine group enables hydrogen bonding
5-Oxo-1,2,3,5-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid	5-oxo, 8-carboxylic acid	C₈H₈N₂O₃	Not reported	Oxo group increases polarity, reducing membrane permeability
5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride	2-carboxylic acid	C₈H₁₀ClN₃O₂	Not reported	Unsubstituted core with carboxylic acid; benchmark for SAR studies

Notes:

• Hydrochloride salts (e.g., in ) generally improve aqueous solubility, critical for oral bioavailability.
• Polar groups (e.g., oxo, carboxylic acid) reduce logP values, impacting absorption .

Antifungal and Antibacterial Activity

• 5,6,7,8-Tetrahydroimidazo[1,2-a]pyridine derivatives with halogen or aryl substitutions exhibit selective antifungal activity against Candida species, with MIC values ranging from 8–64 µg/mL .
• Imidazo[1,2-a]pyrimidine-hydrazone analogs show antibacterial activity against Staphylococcus aureus and Escherichia coli, highlighting the role of hydrazone moieties in targeting bacterial enzymes .

Target Selectivity and Binding Affinity

• (5R,6R,7S,8R)-5-(Hydroxymethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6,7,8-triol demonstrates high target selectivity in binding assays, with RMSE values of 0.60 and 0.20 for first- and second-ranked targets, outperforming computational models like Pafnucy .
• 2-Cyclopropyl analogs (e.g., ) may exhibit improved binding kinetics due to the cyclopropyl group’s conformational rigidity, though specific data are unavailable.

Biological Activity

3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid; hydrochloride is a heterocyclic compound belonging to the imidazo[1,2-a]pyridine family. This class of compounds is recognized for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Its unique structure allows interaction with various biological targets, making it a subject of interest in medicinal chemistry.

The compound's molecular formula is $C_9H_{12}N_2O_2$ with a molecular weight of 180.20 g/mol. It features a fused bicyclic system that includes an imidazole ring and a pyridine ring. The presence of a methyl group at the third carbon of the imidazole ring contributes to its biological activity.

Property	Value
Molecular Formula	C9H12N2O2
Molecular Weight	180.20 g/mol
IUPAC Name	3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid
InChI Key	KPEUNGQECCZMPY-UHFFFAOYSA-N

The biological activity of 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid is primarily attributed to its ability to modulate the activity of specific enzymes and receptors:

• Enzyme Inhibition : The compound has been shown to inhibit heparanase-1 (HPSE1), an enzyme implicated in cancer progression and kidney diseases. Inhibition of HPSE1 can prevent the degradation of heparan sulfate proteoglycans, which is crucial for maintaining cellular integrity and function .
• GPCR Modulation : It also interacts with G protein-coupled receptors (GPCRs), which are essential in various signaling pathways within cells. This interaction can lead to alterations in intracellular signaling cascades that affect cell growth and differentiation .

Biological Activities

Research indicates that 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid exhibits several biological activities:

• Antimicrobial Activity : The compound has demonstrated effectiveness against various microbial strains by inhibiting their growth through enzyme inhibition .
• Anti-inflammatory Properties : Its ability to modulate inflammatory pathways suggests potential use in treating inflammatory diseases .
• Anticancer Potential : The selective inhibition of HPSE1 highlights its potential as an anticancer agent by preventing tumor metastasis and progression .

Case Studies

Several studies have explored the efficacy of this compound:

• Heparanase Inhibition Study : A study focused on optimizing the synthesis of tetrahydroimidazo[1,2-a]pyridine derivatives found that modifications at specific positions enhanced selectivity for HPSE1 over other glucuronidases. Compound 16 showed significantly improved inhibitory activity against HPSE1 compared to earlier derivatives .
• Pharmacological Evaluation : Another investigation into the pharmacological profile revealed that compounds from the imidazo[1,2-a]pyridine family exhibit varied activities against cancer cell lines and microbial pathogens. This underscores the potential of 3-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-8-carboxylic acid as a scaffold for drug development .

Q & A

Basic Research Questions

Q. What synthetic strategies are reported for preparing the tetrahydroimidazo[1,2-a]pyridine core in this compound?

• Methodology : The core structure can be synthesized via one-pot two-step reactions involving cyclization of substituted pyridine precursors. For example, palladium-catalyzed arylation followed by heteroatom insertion has been used to generate tetrahydroimidazo[1,2-a]pyridine derivatives with yields up to 74% . Key steps include optimizing reaction temperature (e.g., 80–100°C), solvent selection (e.g., DMF or dichloromethane), and catalyst loading (e.g., 5 mol% Pd(OAc)₂). Post-synthesis purification often involves recrystallization from ethanol or ethyl acetate .
• Data : Typical yields range from 50–75%, with melting points between 155–245°C depending on substituents .

Q. How is the structure of this compound confirmed post-synthesis?

• Methodology : Multi-spectral analysis is critical:

• 1H/13C NMR : Assign protons and carbons in DMSO-d6 or CDCl3. For example, methyl groups in the tetrahydroimidazo ring appear as singlets near δ 2.1–2.5 ppm, while carboxylic acid protons are absent due to hydrochloride salt formation .
• HRMS : Validate molecular ion peaks (e.g., [M+H]+) with <2 ppm error .
• IR : Confirm functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for carboxylic acid) .
  • Data : Example HRMS for a related compound: Calc. 338.79, Found 338.79 .

Q. What purification techniques are effective for isolating the hydrochloride salt?

• Methodology : Acid-base extraction followed by column chromatography (silica gel, eluent: CH₂Cl₂/MeOH 10:1) effectively isolates the hydrochloride salt. Final purity (>98%) is confirmed via HPLC (C18 column, 0.1% TFA in H₂O/MeCN gradient) .

Advanced Research Questions

Q. How can conflicting NMR data for structurally similar impurities be resolved?

• Methodology : Use 2D NMR (COSY, HSQC, HMBC) to distinguish regioisomers. For example, NOESY can clarify spatial proximity of methyl groups to aromatic protons. Computational tools (e.g., DFT calculations for chemical shift prediction) aid assignments .
• Case Study : A related impurity (Impurity E(EP)) showed δ 2.3 ppm for a methyl group adjacent to a nitro substituent, vs. δ 2.1 ppm for the target compound, resolved via HMBC correlations .

Q. What mechanistic insights explain byproduct formation during synthesis?

• Analysis : Byproducts often arise from incomplete cyclization or over-alkylation. For example, residual starting material (e.g., 6,7-dihydroimidazo[1,2-a]pyridinone) may persist if reaction time is insufficient. Kinetic studies (monitored via LC-MS) reveal optimal reaction windows (e.g., 6–8 hours at 100°C) .
• Mitigation : Additives like molecular sieves or TBAB reduce side reactions by scavenging water or enhancing solubility .

Q. How do substituents on the tetrahydroimidazo ring influence solubility and stability?

• Data :

Substituent	Solubility (H₂O, mg/mL)	Stability (t₁/₂ at 25°C)
8-Carboxylic acid (HCl salt)	12.5 ± 0.3	>6 months
3-Methyl	8.2 ± 0.2	3 months

• Methodology : Salt formation (e.g., hydrochloride) improves aqueous solubility. Accelerated stability studies (40°C/75% RH) combined with XRD confirm crystalline forms resist hygroscopicity .

Q. What strategies optimize bioactivity through structural modifications?

• Approach : Introduce electron-withdrawing groups (e.g., nitro, cyano) at the 7-position to enhance target binding. For example, 7-(4-nitrophenyl) analogs show 10-fold higher enzyme inhibition (IC₅₀ = 0.8 μM vs. 8.2 μM for parent compound) due to improved π-π stacking .
• Synthetic Route : Suzuki-Miyaura coupling or Ullmann reactions install aryl groups .

Contradictions and Validation

• Discrepancy in Melting Points : Reported melting points for similar derivatives vary (e.g., 162–165°C vs. 243–245°C), likely due to polymorphic forms or residual solvents. DSC/TGA analysis is recommended to identify true melting points .
• HRMS Accuracy : Some studies report deviations up to 5 ppm; recalibration with internal standards (e.g., sodium formate) ensures precision .